Cas no 429639-61-2 (N-Benzyl-N-ethylpiperidine-4-carboxamide)
429639-61-2 structure
Product Name:N-Benzyl-N-ethylpiperidine-4-carboxamide
CAS No:429639-61-2
MF:C15H22N2O
MW:246.347983837128
MDL:MFCD03137452
CID:1085923
PubChem ID:329775796
Update Time:2025-04-20
N-Benzyl-N-ethylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-N-ethylpiperidine-4-carboxamide
- AC1L94FR
- AG-F-52470
- Ambcb6578538
- CTK4I6834
- MolPort-003-185-658
- STK006636
- SureCN8791707
- 429639-61-2
- MFCD03137452
- CHEMBL4572323
- N-Benzyl-N-ethylpiperidine-4-carboxamide, AldrichCPR
- AKOS009257629
- SCHEMBL8791707
- SB43348
- DTXSID70328647
- Cambridge id 6578538
- BS-37879
-
- MDL: MFCD03137452
- Inchi: 1S/C15H22N2O/c1-2-17(12-13-6-4-3-5-7-13)15(18)14-8-10-16-11-9-14/h3-7,14,16H,2,8-12H2,1H3
- InChI Key: YGSADUQWAHCUDV-UHFFFAOYSA-N
- SMILES: O=C(C1CCNCC1)N(CC)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 246.173
- Monoisotopic Mass: 246.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.049g/cm3
- Boiling Point: 408.1ºC at 760 mmHg
- Flash Point: 200.6ºC
- Refractive Index: 1.535
- LogP: 2.36350
N-Benzyl-N-ethylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM306350-5g |
N-Benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 5g |
$209 | 2022-09-29 | |
| abcr | AB403217-1 g |
N-Benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 1g |
€95.50 | 2022-03-02 | ||
| abcr | AB403217-5 g |
N-Benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 5g |
€215.50 | 2022-03-02 | ||
| abcr | AB403217-10 g |
N-Benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 10g |
€341.10 | 2022-03-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR01376-1G |
N-Benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 1g |
¥3340.6 | 2023-11-13 | ||
| eNovation Chemicals LLC | Y1261895-5g |
N-benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 5g |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1261895-1g |
N-benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 1g |
$85 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1261895-5g |
N-benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 5g |
$175 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1261895-5g |
N-benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 5g |
$175 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1261895-1g |
N-benzyl-N-ethylpiperidine-4-carboxamide |
429639-61-2 | 95% | 1g |
$85 | 2025-02-18 |
N-Benzyl-N-ethylpiperidine-4-carboxamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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